2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0704-25G |
Tetradecanedioic Acid |
821-38-5 | >98.0%(T) | 25g |
¥120.00 | 2024-04-15 | |
| AstaTech | 28440-10/G |
1,12-DODECANEDICARBOXYLIC ACID |
821-38-5 | 98% | 10/G |
$41 | 2022-06-02 | |
| AstaTech | 28440-50/G |
1,12-DODECANEDICARBOXYLIC ACID |
821-38-5 | 98% | 50/G |
$124 | 2022-06-02 | |
| AstaTech | 28440-250/G |
1,12-DODECANEDICARBOXYLIC ACID |
821-38-5 | 98% | 250/G |
$POA | 2022-06-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T113585-500g |
Tetradecanedioic acid |
821-38-5 | 98% | 500g |
¥389.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T113585-5g |
Tetradecanedioic acid |
821-38-5 | 98% | 5g |
¥30.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T113585-1g |
Tetradecanedioic acid |
821-38-5 | 98% | 1g |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T113585-100g |
Tetradecanedioic acid |
821-38-5 | 98% | 100g |
¥95.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T113585-25g |
Tetradecanedioic acid |
821-38-5 | 98% | 25g |
¥39.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S6344-25mg |
Tetradecanedioic acid |
821-38-5 | 98.88% | 25mg |
¥794.82 | 2023-09-15 |
Audited Supplier
Audited Supplier
Audited Supplier
Tetradecanedioic acid, with the chemical formula C₁₄H₂₆O₄, is a significant dicarboxylic acid that has garnered considerable attention in the fields of chemistry and pharmaceutical research. Its molecular structure, characterized by a 14-carbon chain with carboxyl groups at both ends, makes it a versatile compound with potential applications in drug development, material science, and biochemical studies. This introduction delves into the properties, synthesis, applications, and recent advancements involving Tetradecanedioic acid, emphasizing its role in contemporary scientific endeavors.
The molecular structure of Tetradecanedioic acid contributes to its unique chemical behavior. As a dicarboxylic acid, it exhibits both acidic and hydrophobic properties, which are leveraged in various chemical reactions and formulations. The presence of two carboxyl groups allows for extensive functionalization, making it a valuable intermediate in organic synthesis. Researchers have explored its reactivity in forming esters, amides, and other derivatives that serve as building blocks for more complex molecules.
In the realm of pharmaceutical research, Tetradecanedioic acid has been investigated for its potential biological activities. Studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. For instance, researchers have synthesized analogs of Tetradecanedioic acid that interact with specific biological targets, demonstrating promise in preclinical trials. These findings highlight the compound's significance as a scaffold for developing novel therapeutic agents.
The synthesis of Tetradecanedioic acid is another area of active interest. One common method involves the oxidation of tetradecane or its derivatives using strong oxidizing agents such as potassium permanganate or chromic acid. More recent approaches have focused on greener synthetic routes, employing catalytic oxidation techniques that minimize waste and energy consumption. These advancements not only improve the efficiency of production but also align with sustainable chemistry principles.
Applications of Tetradecanedioic acid extend beyond pharmaceuticals into materials science. Its ability to form stable polymers and resins makes it useful in the development of high-performance coatings and adhesives. Additionally, researchers have explored its use in creating liquid crystals and other advanced materials that require precise molecular architecture. The versatility of Tetradecanedioic acid underscores its importance across multiple scientific disciplines.
Recent studies have also examined the role of Tetradecanedioic acid in biochemistry and cell biology. Researchers have discovered that certain derivatives can modulate cellular processes by interacting with intracellular signaling pathways. This has opened up new avenues for investigating mechanisms related to diseases such as diabetes and neurodegenerative disorders. The compound's ability to influence biological pathways makes it a valuable tool for understanding complex physiological processes.
The future prospects for Tetradecanedioic acid are promising, with ongoing research aimed at uncovering new applications and refining synthetic methods. Collaborative efforts between chemists, biologists, and material scientists are expected to yield innovative uses for this versatile compound. As our understanding of its properties continues to grow, so too will its impact on scientific discovery and technological innovation.
In conclusion, Tetradecanedioic acid (CAS No. 821-38-5) represents a cornerstone in modern chemical research due to its diverse applications and potential benefits. From drug development to advanced materials, this compound continues to inspire new discoveries that push the boundaries of science and technology. As research progresses, we can anticipate even more groundbreaking applications that will further solidify the importance of Tetradecanedioic acid in future scientific endeavors.
